Cas no 120963-07-7 ((R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester)

• Product Name: (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester
• CAS No: 120963-07-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19216057
• CID: 1021281
• Update Time: 2025-05-28

(R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoicacid,2-amino-2-methyl-,methylester(9CI)
• 2-Amino-2-methyl-pent-4-enoic acid methyl ester
• 1472AJ
• 2-Methyl-2-amino-4-pentenoic acid methyl ester
• (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester

• MDL： MFCD19216057
• Inchi： 1S/C7H13NO2/c1-4-5-7(2,8)6(9)10-3/h4H,1,5,8H2,2-3H3
• InChI Key： CKALQONYAVQDGR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC=C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 52.3

Additional information on (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester

Comprehensive Overview of (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester (CAS No. 120963-07-7)

(R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester (CAS No. 120963-07-7) is a chiral compound widely recognized for its significance in organic synthesis and pharmaceutical research. This ester derivative of 2-amino-2-methyl-pent-4-enoic acid is particularly valued for its role in asymmetric synthesis, where its stereochemical purity and functional group versatility make it a preferred building block. Researchers and industries are increasingly exploring its applications in drug discovery, agrochemicals, and specialty chemicals, aligning with the growing demand for enantiomerically pure intermediates.

The compound's unique structure, featuring both an amino group and an ester moiety, enables diverse reactivity patterns. Its methyl ester functionality enhances solubility in organic solvents, facilitating its use in reactions like Michael additions, reductive aminations, and peptide coupling. Recent studies highlight its potential in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders—a hot topic in precision medicine and personalized therapeutics.

From an industrial perspective, (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing catalytic processes to reduce waste and improve yield, addressing the global push for sustainable chemical production. This aligns with frequent search queries like "chiral synthesis eco-friendly methods" and "scalable amino acid derivatives," reflecting user interest in both performance and environmental impact.

Analytical characterization of CAS No. 120963-07-7 typically involves techniques such as HPLC, NMR, and mass spectrometry to confirm enantiomeric excess and purity—a critical consideration for regulatory compliance in pharmaceuticals. Discussions in forums often center on "quality control for chiral compounds" and "spectroscopic data interpretation," underscoring the need for reliable analytical protocols.

In summary, (R)-2-Amino-2-methyl-pent-4-enoic Acid Methyl Ester exemplifies the intersection of chirality, functionality, and sustainability in modern chemistry. Its expanding applications and alignment with industry trends ensure its relevance in academic and commercial settings alike.